Cas no 1257665-08-9 (3-(2-Pyrrolidinoethoxy)benzotrifluoride)

3-(2-Pyrrolidinoethoxy)benzotrifluoride structure
1257665-08-9 structure
Product Name:3-(2-Pyrrolidinoethoxy)benzotrifluoride
CAS No:1257665-08-9
MF:C13H16F3NO
MW:259.267454147339
MDL:MFCD18087721
CID:1086063
PubChem ID:53217065
Update Time:2025-04-20

3-(2-Pyrrolidinoethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine
    • CS-0211096
    • 1257665-08-9
    • DTXSID90682172
    • 1-{2-[3-(Trifluoromethyl)phenoxy]ethyl}pyrrolidine
    • 1-[2-[3-(trifluoromethyl)phenoxy]ethyl]pyrrolidine
    • AKOS015888961
    • DB-347468
    • MFCD18087721
    • 3-(2-Pyrrolidinoethoxy)benzotrifluoride
    • BS-26491
    • SIMUFYNZEAJCIK-UHFFFAOYSA-N
    • 1-(2-(3-Trifluoromethylphenoxy)ethyl)pyrrolidine
    • MDL: MFCD18087721
    • Inchi: 1S/C13H16F3NO/c14-13(15,16)11-4-3-5-12(10-11)18-9-8-17-6-1-2-7-17/h3-5,10H,1-2,6-9H2
    • InChI Key: SIMUFYNZEAJCIK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)OCCN1CCCC1)(F)F

Computed Properties

  • Exact Mass: 259.11839862g/mol
  • Monoisotopic Mass: 259.11839862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.5Ų

3-(2-Pyrrolidinoethoxy)benzotrifluoride Pricemore >>

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